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A deep dive into two landmark executive orders reveals the profound and differing impacts that
federal policy can have on the trajectory of scientific research and international collaboration.
This guide examines the executive orders on human embryonic stem cell (hRESC) research
under Presidents George W. Bush and Barack Obama, and the 2017 travel restrictions under
President Donald Trump (Executive Order 13769). For researchers, scientists, and drug
development professionals, these case studies offer a critical perspective on the tangible
consequences of science policy.

Case Study 1: Human Embryonic Stem Cell
Research Funding

The federal funding of human embryonic stem cell research has been a contentious issue, with
executive orders from two administrations creating a stark contrast in policy and scientific
opportunity.

On August 9, 2001, President George W. Bush issued an executive order restricting federal
funding for hESC research to only those cell lines created before that date.[1][2][3] This policy
was presented as a compromise between ethical concerns and the potential of stem cell
research.[1] In practice, while the National Institutes of Health (NIH) initially identified 78 eligible
cell lines, only 21 were ultimately available for research, and their quality and genetic diversity
were limited.[1][4] This forced many scientists to operate in a bifurcated environment,
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separating their federally funded work from research on newer stem cell lines supported by

private or state funds, which created significant logistical and financial burdens.[1][5]

On March 9, 2009, President Barack Obama signed an executive order that reversed the Bush-

era policy, allowing federal funds to be used for research on a wider range of hESC lines.[1][6]

[7] This move was widely praised by the scientific community as a restoration of scientific

freedom and a vital step to advance regenerative medicine.[1][7]

Quantitative Data Summary: Stem Cell Research Policy

Impact

Metric

Bush
Administration
Policy (Post-
August 9, 2001)

Obama
Administration
Policy (Post-March
9, 2009)

Data Source

Federally Fundable
hESC Lines

71-78 initially stated,
21 practically
available[1][4]

Hundreds of viable ES
cell lines became
eligible[1]

NIH Stem Cell
Registry, various

academic publications

U.S. hESC Research
Output (2001-2003)

Lagged 35-40%
behind anticipated
levels

Not Applicable

Bibliometric analysis
of scientific

publications

Global Stem Cell
Publications (2001)

1,910 publications

Not Applicable

Scopus Database

Global Stem Cell
Publications (2016)

Not Applicable

11,653 publications

Scopus Database

Total US Stem Cell

Publications

42,211 (cumulative
over the period of
study)

Included in the total

figure

Scopus Database

Experimental Protocols: Assessing the Impact

The quantitative impacts of these executive orders were primarily assessed through two

methodologies:
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» Bibliometric Analysis: This method involves the statistical examination of scientific
publications. Researchers analyzed data from databases like Scopus to track the number of
publications, citation rates, and international collaborations in the field of stem cell research.
[8] By comparing the publication output of U.S. scientists to that of researchers in other
countries before and after the policy changes, analysts could infer the impact of the funding
restrictions. For instance, a decline in the U.S. share of global stem cell publications
following the 2001 executive order would suggest a negative impact.

 Difference-in-Differences (DiD) Analysis: This is a quasi-experimental technique used to
estimate the causal effect of a specific intervention by comparing the change in outcomes
over time between a "treatment group” and a "control group".[9][10] In this context, U.S.
researchers in the field of hESC could be considered the treatment group, while scientists in
other, unrestricted fields of biomedical research or stem cell researchers in other countries
could serve as the control group. The DiD method helps to isolate the effect of the policy
from other factors that might have influenced research output over the same period.[11][12]

Visualizing the Policy Shift
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Caption: Policy timeline and its consequences for hESC research.

Case Study 2: Executive Order 13769 ("Travel Ban")

On January 27, 2017, President Donald Trump signed Executive Order 13769, which
suspended entry into the United States for nationals of seven Muslim-majority countries: Iran,
Iraq, Libya, Somalia, Sudan, Syria, and Yemen.[13][14] This policy, commonly referred to as
the "travel ban," had immediate and far-reaching consequences for the scientific community,
disrupting research collaborations, impeding the travel of students and scholars, and creating
an atmosphere of uncertainty.[15]

The ban directly affected researchers and students from the targeted countries who were
already studying or working in the U.S., as well as those who had planned to travel for
conferences, collaborations, or new positions.[16] Scientific organizations and universities
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raised concerns about the long-term damage to the U.S.'s reputation as a global leader in

science and innovation and its ability to attract top international talent.

Quantitative Data Summary: Travel Ban's Impact on the

- cientific C .

Metric

Finding

Data Source

US-Iran Research
Collaboration (2011-2015)

8,821 co-authored papers

Elsevier's SciVal and Scopus
databases[17]

Citation Impact of US-Iran

Collaborations

1.84 (Field-Weighted Citation
Impact), compared to 1.46 for

US-only papers

Elsevier's SciVal and Scopus
databases[17]

Iranian Researchers in the US
(since 1996)

~1,500 moved to the US long-
term; ~2,900 spent most of
their time in the US

Elsevier's SciVal and Scopus
databases[17]

Student Visas (F-1) Issued to

Over 3,700 US Department of State[18]
Iran (FY2023)
Student Visas (F-1) Issued to

Over 2,600 US Department of State[18]
Myanmar (FY2023)
Exchange Visas (J-1) from

Over 2,300 US Department of State[18]

Travel Ban Countries (FY2023)

Drop in International Visitors to
the US (Q1 2017)

4.2% decrease compared to
Q1 2016

US Commerce Department[13]

Projected Drop in International

National Association of Foreign

30-40% Student Affairs (NAFSA)[19]
Student Enrollment
[20]
Projected Economic Loss from o National Association of Foreign
$7 billion

Enroliment Drop

Student Affairs (NAFSA)[19]

Experimental Protocols: Assessing the Impact
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The impact of the travel ban on the scientific community was assessed using a combination of
methods:

e Analysis of Visa Issuance Data: Statistics from the U.S. Department of State on the number
of student (F-1) and exchange visitor (J-1) visas issued to nationals of the affected countries
were analyzed to quantify the direct impact on the pipeline of international students and
scholars.[18]

» Bibliometric Analysis: Similar to the stem cell case study, researchers used databases like
Scopus to analyze publication and citation data. This was particularly insightful for
understanding the extent and quality of existing research collaborations between the U.S.
and the targeted countries, such as Iran.[17]

» Economic Modeling: Organizations like NAFSA used data on international student enroliment
and spending to model the potential economic consequences of a decline in the number of
international students, including losses in tuition revenue and contributions to local
economies.[19]

o Surveys and Anecdotal Evidence: Reports from scientific organizations and universities often
included surveys of their members and anecdotal evidence of canceled travel, disrupted
research projects, and the personal and professional challenges faced by affected scientists.

Visualizing the Researcher's Journey
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Caption: Workflow of the travel ban's impact on a researcher.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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